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Compound of Interest

Compound Name: CU-115

Cat. No.: B15614975

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

solubility issues with small molecule inhibitors, exemplified here as "CU-115," in Dimethyl

Sulfoxide (DMSO).

Disclaimer: The compound "CU-115" appears to be a potential misnomer or a less common

identifier. The information provided below is based on general principles of small molecule

solubility in DMSO and may be applicable to similar research compounds, such as the

mTOR/DNA-PK inhibitor, CC-115. Always refer to the manufacturer's specific product

datasheet for the most accurate information.

Frequently Asked Questions (FAQs)
Q1: I am having difficulty dissolving CU-115 in DMSO. What are the initial steps I should take?

A1: When encountering solubility issues with your compound in DMSO, it is crucial to

systematically assess several factors. Begin by verifying the purity and identity of your

compound. Ensure the DMSO being used is of high purity and anhydrous, as absorbed water

can significantly impact solubility. Gentle heating (e.g., 37°C) or sonication in a water bath can

also aid in dissolution.
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Q2: Could the quality of the DMSO be the problem?

A2: Absolutely. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the

atmosphere. This absorbed water can decrease its solvating power for certain organic

compounds. It is always recommended to use fresh, anhydrous, high-purity DMSO, and to

store it properly in a tightly sealed container in a dry environment.

Q3: I've tried warming the solution and using fresh DMSO, but the compound still won't

dissolve. What else can I do?

A3: If initial steps fail, you can try preparing a more dilute stock solution. Sometimes, the

intended concentration may exceed the compound's solubility limit in DMSO. Additionally,

consider alternative solvents if your experimental setup allows. Solvents such as ethanol,

methanol, or dimethylformamide (DMF) can be viable alternatives for some compounds.

However, always consider the compatibility of the solvent with your downstream application

(e.g., cell culture).

Q4: My compound dissolves in DMSO, but precipitates when I add it to my aqueous buffer or

cell culture medium. How can I prevent this?

A4: This is a common issue known as "salting out." To mitigate this, it is advisable to make

serial dilutions of your DMSO stock solution in DMSO first, before adding the final, most diluted

sample to your aqueous medium. This gradual reduction in DMSO concentration can help keep

the compound in solution. Most cell lines can tolerate a final DMSO concentration
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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